Cas no 1738-02-9 (2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3,6-bis[2-(2-sulfophenyl)diazenyl]-)

• Product Name: 2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3,6-bis[2-(2-sulfophenyl)diazenyl]-
• CAS No: 1738-02-9
• MF: C₂₂H₁₆N₄O₁₄S₄
• MW: 688.640840530396
• CID: 184753
• PubChem ID: 135414815
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3,6-bis[2-(2-sulfophenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3,6-bis[2-(2-sulfophenyl)diazenyl]-
• (3Z,6E)-4,5-dioxo-3,6-bis[(2-sulfophenyl)hydrazinylidene]naphthalene-2,7-disulfonic acid
• SULFONAZO III TITRATION INDICATOR FOR SO4
• 2,7-Bis-(o-sulfophenylazo)-chromotropsaeure
• 3,6-bis(o-sulfophenylazo)-4,5-dihydroxynaphthalene-2,7-disulfonic acid
• 3,6-Bis(o-sulphophenylazo)-4,5-dihydroxynaphthalene-2,7-disulphonic acid
• 4,5-dihydroxy-3,6-bis[2-(2-sulfophenyl)diazen-1-yl]naphthalene-2,7-disulfonic acid
• EINECS 217-089-9
• 7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3,6-bis[(2-sulfophenyl)azo]-2
• sulfonazo iii tetrasodium salt
• 2,7-Naphthalenedisulfonic acid,4,5-dihydroxy-3,6-bis[(2-sulfophenyl)azo]-
• SULFONAZO 3
• Orthanilic S
• SULFONAZO III
• SULFONAZO III SODIUM
• Sulfonazo III【Dotite】
• SulphonazoIiiTetrasodiumSaltA.R.
• Sulfonazo(III)tetrasodiumsaltA.R.
• 2,7-BIS(O-SULFOPHENYLAZO)-CHROMOTROPIC ACID, NA
• 3,6-BIS(O-SULFOPHENYLAZO)-4,5-DIHYDROXY-2,7-NAPHTHALENEDISULFONIC ACID
• LABOTEST-BB LT00847610
• 4,5-dihydroxy-3,6-bis[(2-sulfophenyl)diazenyl]naphthalene-2,7-disulfonic acid
• NSC 174066
• SCHEMBL1472399
• AKOS024375438
• NS00093554
• 1738-02-9
• NSC174066
• DTXSID101317580
• 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3,6-bis[2-(2-sulfophenyl)diazenyl]-
• NSC-174066
• 3,6-bis(2-Sulfophenylazo)-4,5-dihydroxy-2,7-naphthalenedisulfonic acid, tetrasodium salt
• 4,5-dihydroxy-3,6-bis[(2-sulfophenyl)azo]naphthalene-2,7-disulfonic acid
• 2,7-Bis(o-sulfophenylazo)-chromotropic acid,na

• Inchi： 1S/C22H16N4O14S4/c27-21-18-11(9-16(43(35,36)37)19(21)25-23-12-5-1-3-7-14(12)41(29,30)31)10-17(44(38,39)40)20(22(18)28)26-24-13-6-2-4-8-15(13)42(32,33)34/h1-10,27-28H,(H,29,30,31)(H,32,33,34)(H,35,36,37)(H,38,39,40)/b25-23+,26-24+
• InChI Key： ILROUJLNAZOVJV-OGGGYYITSA-N
• SMILES： S(C1C(=C(C2C(=C(C(=CC=2C=1)S(=O)(=O)O)/N=N/C1C=CC=CC=1S(=O)(=O)O)O)O)/N=N/C1C=CC=CC=1S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 687.95500
• Monoisotopic Mass: 687.955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 44
• Rotatable Bond Count: 8
• Complexity: 1720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 334A^2
• Surface Charge: 0
• Tautomer Count: 17
• XLogP3: 0.5

Experimental Properties

• Color/Form: Brown powder
• Density: g/cm3
• Melting Point: 0.3℃
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 340.90000
• LogP: 8.39180

2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3,6-bis[2-(2-sulfophenyl)diazenyl]- Security Information

• WGK Germany：3
• Safety Instruction： S22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates